Cas no 56656-35-0 (Ethanone, 1-[5-(3-nitrophenyl)-2-furanyl]-)

Ethanone, 1-[5-(3-nitrophenyl)-2-furanyl]- structure
56656-35-0 structure
Product Name:Ethanone, 1-[5-(3-nitrophenyl)-2-furanyl]-
CAS No:56656-35-0
MF:C12H9NO4
MW:231.204163312912
CID:348215
PubChem ID:4453463
Update Time:2025-04-19

Ethanone, 1-[5-(3-nitrophenyl)-2-furanyl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-[5-(3-nitrophenyl)-2-furanyl]-
    • 1-[5-(3-nitrophenyl)furan-2-yl]ethanone
    • SCHEMBL16085444
    • 1-(5-(3-nitrophenyl)furan-2-yl)ethanone
    • AKOS011787488
    • 1-(5-(3-NITROPHENYL)-2-FURYL)ETHANONE
    • 56656-35-0
    • 2-acetyl-5-(3-nitrophenyl)furan
    • DTXSID30403444
    • Inchi: 1S/C12H9NO4/c1-8(14)11-5-6-12(17-11)9-3-2-4-10(7-9)13(15)16/h2-7H,1H3
    • InChI Key: VPXARFYVGYUYMI-UHFFFAOYSA-N
    • SMILES: O1C(C(C)=O)=CC=C1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 231.05317
  • Monoisotopic Mass: 231.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 76Ų

Experimental Properties

  • PSA: 73.35
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